Methyl 2-[(1R,3R,4R)-6-[(4R,6R)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]-4,9-dihydroxy-1-methyl-5,10-dioxo-3,4-dihydro-1H-benzo[g]isochromen-3-yl]acetate
Methyl 2-[(1R,3R,4R)-6-[(4R,6R)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]-4,9-dihydroxy-1-methyl-5,10-dioxo-3,4-dihydro-1H-benzo[g]isochromen-3-yl]acetate
Brand Name:
Vulcanchem
CAS No.:
160523-76-2
VCID:
VC0222744
InChI:
InChI=1S/C25H31NO9/c1-10-18-21(23(30)16(34-10)9-17(28)33-5)25(32)19-12(6-7-14(27)20(19)24(18)31)15-8-13(26(3)4)22(29)11(2)35-15/h6-7,10-11,13,15-16,22-23,27,29-30H,8-9H2,1-5H3/t10-,11-,13-,15?,16-,22?,23+/m1/s1
SMILES:
CC1C(C(CC(O1)C2=C3C(=C(C=C2)O)C(=O)C4=C(C3=O)C(C(OC4C)CC(=O)OC)O)N(C)C)O
Molecular Formula:
C25H31NO9
Molecular Weight:
489.5 g/mol
Methyl 2-[(1R,3R,4R)-6-[(4R,6R)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]-4,9-dihydroxy-1-methyl-5,10-dioxo-3,4-dihydro-1H-benzo[g]isochromen-3-yl]acetate
CAS No.: 160523-76-2
Main Products
VCID: VC0222744
Molecular Formula: C25H31NO9
Molecular Weight: 489.5 g/mol
CAS No. | 160523-76-2 |
---|---|
Product Name | Methyl 2-[(1R,3R,4R)-6-[(4R,6R)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]-4,9-dihydroxy-1-methyl-5,10-dioxo-3,4-dihydro-1H-benzo[g]isochromen-3-yl]acetate |
Molecular Formula | C25H31NO9 |
Molecular Weight | 489.5 g/mol |
IUPAC Name | methyl 2-[(1R,3R,4R)-6-[(4R,6R)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]-4,9-dihydroxy-1-methyl-5,10-dioxo-3,4-dihydro-1H-benzo[g]isochromen-3-yl]acetate |
Standard InChI | InChI=1S/C25H31NO9/c1-10-18-21(23(30)16(34-10)9-17(28)33-5)25(32)19-12(6-7-14(27)20(19)24(18)31)15-8-13(26(3)4)22(29)11(2)35-15/h6-7,10-11,13,15-16,22-23,27,29-30H,8-9H2,1-5H3/t10-,11-,13-,15?,16-,22?,23+/m1/s1 |
Standard InChIKey | RHBRKICJOIFBBF-GIZPJETISA-N |
Isomeric SMILES | C[C@@H]1C([C@@H](CC(O1)C2=C3C(=C(C=C2)O)C(=O)C4=C(C3=O)[C@H]([C@H](O[C@@H]4C)CC(=O)OC)O)N(C)C)O |
SMILES | CC1C(C(CC(O1)C2=C3C(=C(C=C2)O)C(=O)C4=C(C3=O)C(C(OC4C)CC(=O)OC)O)N(C)C)O |
Canonical SMILES | CC1C(C(CC(O1)C2=C3C(=C(C=C2)O)C(=O)C4=C(C3=O)C(C(OC4C)CC(=O)OC)O)N(C)C)O |
Synonyms | menoxymycin B |
PubChem Compound | 157829 |
Last Modified | Nov 11 2021 |
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